Cas no 539-80-0 (tropone)
tropone structure
Product Name:tropone
CAS No:539-80-0
MF:C7H6O
MW:106.121942043304
MDL:MFCD00014331
CID:82468
PubChem ID:24855242
Update Time:2025-04-18
tropone Chemical and Physical Properties
Names and Identifiers
-
- tropone
- Cycloheptatrienone
- cyclohepta-2,4,6-trien-1-one
- 1-cyclohepta-2,4,6-trienone
- 2,4,6-CYCLOHEPTATRIEN-1-ONE
- 2,4,6-cycloheptatrieneone
- 2,4,6-cycloheptatrienone
- cyclohepta-2,4,6-trienone
- EINECS 208-725-6
- N-phenyl-2-azulenylmethylene
- FT-0632343
- D74673
- DTXSID60202169
- QVWDCTQRORVHHT-UHFFFAOYSA-N
- A829875
- Q413630
- (2Z,4Z,6Z)-cyclohepta-2,4,6-trienone
- 2,4,6-Cycloheptatriene-1-one
- UNII-CO48X7SUFH
- SCHEMBL18727723
- CS-0088241
- NS00043109
- SCHEMBL316824
- Tropone, 97%
- HY-W035904
- 539-80-0
- MFCD00014331
- 2,4,6-CYCLOHEPTATRIN-1-ONE
- InChI=1/C7H6O/c8-7-5-3-1-2-4-6-7/h1-6
- AKOS024365345
- Tropon
- 2,4,6-cycloheptatrien-1-on
- CO48X7SUFH
- DTXCID10124660
- DB-052444
- doi:10.14272/QVWDCTQRORVHHT-UHFFFAOYSA-N.1
-
- MDL： MFCD00014331
- Inchi： 1S/C7H6O/c8-7-5-3-1-2-4-6-7/h1-6H
- InChI Key： QVWDCTQRORVHHT-UHFFFAOYSA-N
- SMILES： O=C1C=CC=CC=C1
- BRN： 1902335
Computed Properties
- Exact Mass: 106.04200
- Monoisotopic Mass: 106.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.6
Experimental Properties
- Color/Form: Not determined
- Density: 1.094 g/mL at 25 °C(lit.)
- Melting Point: -7°C
- Boiling Point: 113 °C/15 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:>235.4°F
Degrees Celsius:>113°C - Refractive Index: n20/D 1.615(lit.)
- PSA: 17.07000
- LogP: 1.04680
- Solubility: Not determined
tropone Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： S24/25
- FLUKA BRAND F CODES：10-23
- Safety Term：S24/25
- Storage Condition：−20°C
tropone Customs Data
- HS CODE：2914299000
- Customs Data：
China Customs Code:
2914299000Overview:
2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
tropone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C194790-250mg |
Cyclohepta-2,4,6-trien-1-one |
539-80-0 | 250mg |
$ 110.00 | 2022-06-01 | ||
| TRC | C194790-500mg |
Cyclohepta-2,4,6-trien-1-one |
539-80-0 | 500mg |
$ 185.00 | 2022-06-01 | ||
| TRC | C194790-1000mg |
Cyclohepta-2,4,6-trien-1-one |
539-80-0 | 1g |
$ 290.00 | 2022-06-01 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T914685-250mg |
Tropone |
539-80-0 | 97% | 250mg |
￥220.00 | 2022-08-31 | |
| MedChemExpress | HY-W035904-10mM*1mLinDMSO |
Tropone |
539-80-0 | 97.33% | 10mM*1mLinDMSO |
￥550 | 2023-07-25 | |
| MedChemExpress | HY-W035904-100mg |
Tropone |
539-80-0 | 97.33% | 100mg |
￥500 | 2024-07-19 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T914685-5g |
Tropone |
539-80-0 | 97% | 5g |
￥2,250.00 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T914685-1g |
Tropone |
539-80-0 | 97% | 1g |
￥650.00 | 2022-08-31 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 252832-1G |
tropone |
539-80-0 | 1g |
¥684.62 | 2023-12-09 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 252832-5G |
tropone |
539-80-0 | 5g |
¥2113.12 | 2023-12-09 |
tropone Related Literature
-
1. The reactivity of pseudoaromatic compounds. Part III. Reactions of 2-lodo-, 2-bromo-, and 2-choloro-tropone with quinuclidineFrancesco Pietra,Gino Biggi,Francesco Del Cima J. Chem. Soc. C 1971 3626
-
2. Transition-metal carbonyl complexes derived from cyclo-octa-2,4,6- trienone and cyclohepta-2,4,6-trienoneBrian F. G. Johnson,Jack Lewis,Dieter Wege J. Chem. Soc. Dalton Trans. 1976 1874
-
3. Nucleophilic catalysis with rearrangement. The reactivity of pseudoaromatic compounds. Part VII. The 1-azabicyclo[2,2,2]octane-catalysed reaction of 2-iodocyclohepta-2,4,6-trien-1-one with piperidineGino Biggi,Francesco Del Cima,Francesco Pietra J. Chem. Soc. Perkin Trans. 2 1972 1424
-
Yingying Du,Bin Huang,Jiajun Zeng,Mingzhong Cai Dalton Trans. 2021 50 6488
-
Francesco Pietra,Francesco Del Cima J. Chem. Soc. D 1970 297
539-80-0 (tropone) Related Products
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- 4173-40-4(3,5-Heptadien-2-one,(E,Z)- (8CI,9CI))
- 404934-07-2(3,5,7-Octatrien-2-one,(3E,5E)-)
- 34070-63-8(2,4,6,8,10,12,14-Cyclopentadecaheptaen-1-one)
- 3916-64-1(2,4-Heptadien-6-one)
- 35694-38-3(3,5-Heptadien-2-one,(Z,Z)- (9CI))
- 30086-02-3(3,5-Octadien-2-one,(3E,5E)-)
- 2957-06-4(3,5-Hexadien-2-one)
- 18402-90-9(3,5-Heptadien-2-one,(3E,5E)-)
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